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Compound of Interest

Compound Name: H-Met-Asp-OH

Cat. No.: B078820 Get Quote

Researchers and scientists working with H-Met-Asp-OH (Methionyl-Aspartic Acid) must

prioritize safety to ensure a secure laboratory environment and prevent potential exposure.

This guide provides essential, immediate safety and logistical information, including detailed

operational and disposal plans, to facilitate the safe handling of this dipeptide.

Personal Protective Equipment (PPE): A Tabulated
Overview
While H-Met-Asp-OH is not classified as a hazardous substance, adherence to standard

laboratory safety protocols is crucial. The following table summarizes the recommended

personal protective equipment to be used when handling this compound.
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PPE Category Recommended Equipment Specification Highlights

Eye Protection

Safety glasses with side

shields or chemical safety

goggles

Should comply with OSHA's

eye and face protection

regulations in 29 CFR

1910.133 or European

Standard EN166.[1]

Hand Protection
Chemical-resistant, impervious

gloves

Nitrile rubber gloves are a

suitable option. Ensure gloves

are inspected prior to use.

Body Protection Laboratory coat

Provides a barrier against

accidental spills and

contamination.

Respiratory
Not generally required under

normal handling conditions

A NIOSH/MSHA approved

respirator should be used if

dust is generated and

ventilation is inadequate.[1]

Procedural Guidance for Safe Handling and
Disposal
Adherence to proper handling and disposal protocols is paramount to maintaining a safe

laboratory environment.

Operational Plan: Step-by-Step Handling Procedure

Preparation: Before handling H-Met-Asp-OH, ensure that the work area is clean and well-

ventilated. An emergency eyewash station and safety shower should be readily accessible.

Donning PPE: Put on all required personal protective equipment as outlined in the table

above.

Handling the Compound:

Minimize the creation of dust.
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Weigh the required amount of H-Met-Asp-OH in a designated area, preferably within a

fume hood if there is a potential for dust generation.

Use appropriate tools, such as spatulas, to handle the solid material.

Avoid direct contact with the skin and eyes.

In case of accidental contact, immediately flush the affected area with copious amounts of

water. For eye contact, rinse for at least 15 minutes.[2]

Post-Handling:

Clean the work area thoroughly after handling is complete.

Remove and properly dispose of contaminated gloves.

Wash hands thoroughly with soap and water.

Disposal Plan: Managing H-Met-Asp-OH Waste

Dispose of H-Met-Asp-OH and any contaminated materials in accordance with all applicable

federal, state, and local environmental regulations. Unused material should be disposed of as

chemical waste. Do not allow the product to enter drains.[2]

Logical Workflow for PPE Selection
The following diagram illustrates the decision-making process for selecting the appropriate

personal protective equipment when handling H-Met-Asp-OH.
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Hazard Assessment

PPE Selection

Action

Start: Assess Task and Substance Properties

Is there a potential for dust generation? Is there a risk of splashing?

Wear Chemical-Resistant Gloves Wear a Lab CoatUse a NIOSH-Approved Respirator

Yes

Standard Ventilation is Sufficient

No

Wear Safety Glasses with Side Shields

No

Wear Chemical Safety Goggles

Yes

Proceed with Handling

Click to download full resolution via product page

Caption: Decision workflow for selecting appropriate PPE for handling H-Met-Asp-OH.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Safeguarding Your Research: A Comprehensive Guide
to Handling H-Met-Asp-OH]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b078820#personal-protective-equipment-for-handling-
h-met-asp-oh]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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